
Pachybasin: A Fungal Metabolite with
Antimicrobial Potential and Unexplored

Therapeutic Avenues

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pachybasin

Cat. No.: B032147 Get Quote

A Technical Review for Researchers and Drug Development Professionals

Introduction
Pachybasin, a naturally occurring anthraquinone derivative, has garnered interest in the

scientific community for its notable biological activities. Primarily isolated from various

endophytic fungi, this secondary metabolite has demonstrated significant antimicrobial and

antifungal properties. While preliminary studies hint at broader therapeutic potential, including

anticancer and anti-inflammatory effects, a comprehensive understanding of its mechanisms of

action and quantitative efficacy in these areas remains largely uncharted. This technical guide

synthesizes the current state of Pachybasin research, presenting available quantitative data,

outlining key experimental protocols, and identifying critical knowledge gaps to guide future

investigations.

Chemical and Physical Properties
Pachybasin, with the chemical formula C15H10O3, is characterized by a molecular weight of

238.24 g/mol .[1] Its structure features a 1-hydroxy-3-methylanthraquinone core. This planar,

aromatic structure is foundational to its chemical reactivity and biological interactions.
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Property Value Reference

Chemical Formula C15H10O3 [1]

Molecular Weight 238.24 g/mol [1]

CAS Number 2549-78-2 [1]

Natural Sources and Biosynthesis
Pachybasin is a product of the secondary metabolism of several fungal species, most notably

endophytic fungi. It has been identified in cultures of:

Coelomycetes sp. AFKR-18, isolated from the yellow moonsheed plant (Arcangelisia flava)

[2]

Trichoderma harzianum

Phoma foveata

The biosynthesis of Pachybasin has been shown to follow the acetate-malonate pathway, a

common route for the production of polyketides in fungi.

Biological Activities and Current Research
Antimicrobial and Antifungal Activity
The most well-documented biological activity of Pachybasin is its ability to inhibit the growth of

a range of microorganisms. Quantitative data, in the form of Minimum Inhibitory Concentration

(MIC) values, have been established for several bacterial and fungal strains.
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Microorganism MIC (µg/mL) Reference

Escherichia coli 64.0 [3]

Bacillus subtilis 64.0 [3]

Micrococcus luteus 64.0 [3]

Saccharomyces cerevisiae 64.0 [3]

Candida albicans 64.0 [3]

Aspergillus niger 64.0 [3]

Aspergillus flavus 64.0 [3]

Staphylococcus aureus 32.0 [3]

Fusarium oxysporum 16.0 [3]

Anticancer and Anti-inflammatory Potential: A Research
Gap
While literature on fungal metabolites often suggests potential anticancer and anti-inflammatory

properties for compounds with structures similar to Pachybasin, there is a significant lack of

specific research on Pachybasin itself in these areas. To date, no published studies provide

quantitative data, such as IC50 values, for Pachybasin's cytotoxic effects on cancer cell lines

or its inhibitory effects in inflammatory models. Furthermore, its mechanism of action in

mammalian cells, particularly its influence on key signaling pathways like NF-κB and MAPK,

remains uninvestigated.

One study on the fungus Trichoderma harzianum has suggested a role for Pachybasin in its

mycoparasitic activity, indicating that it, along with emodin, mediates an increase in the number

of mycoparasitic coils via the cAMP signaling pathway.[4] This finding, while in a non-

mammalian system, provides a starting point for investigating its signaling effects.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Pachybasin are not extensively

published. However, standard methodologies can be adapted for its study.
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Fungal Isolation and Pachybasin Production
A general protocol for the isolation of endophytic fungi and subsequent production of secondary

metabolites like Pachybasin is as follows:

Plant Tissue Collection Surface SterilizationWash with sterile water Tissue Plating on PDAPlace on Potato Dextrose Agar Fungal Isolation and Pure CultureIncubate and select fungal colonies Liquid FermentationInoculate into liquid medium Extraction of SupernatantSolvent extraction (e.g., Ethyl Acetate) Chromatographic Purificatione.g., Column Chromatography Pachybasin IsolationIsolate pure compound

Prepare serial dilutions of Pachybasin Inoculate with microbial suspensionAdd to 96-well plate Incubate at appropriate temperaturee.g., 37°C for bacteria Observe for visible growthCheck for turbidity Determine MICLowest concentration with no growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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